Cas no 99988-45-1 ((5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 99988-45-1
• MF: C₁₂H₁₁NO₃S₂
• MW: 281.350640535355
• MDL: MFCD04969026
• CID: 1085713
• PubChem ID: 1367990
• Update Time: 2025-10-19

(5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(3-ETHOXY-2-HYDROXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
• AKOS B018317
• (5E)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• BIM-0022859.P001
• AKOS000307433
• (5E)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1,3-thiazol-4-one
• AKOS000409145
• CCG-10036
• 99988-45-1
• MFCD04969026
• (5E)-5-(3-ethoxy-2-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• STL418249
• ALBB-009157
• (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• MDL： MFCD04969026
• Inchi： 1S/C12H11NO3S2/c1-2-16-8-5-3-4-7(10(8)14)6-9-11(15)13-12(17)18-9/h3-6,14H,2H2,1H3,(H,13,15,17)/b9-6+
• InChI Key： RUURNKWQIUZWFU-RMKNXTFCSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC=C(C=1O)OCC)=O)=S

Computed Properties

• Exact Mass: 281.01800
• Monoisotopic Mass: 281.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 450.3±55.0 °C at 760 mmHg
• PSA: 122.99000
• LogP: 2.12660
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

Compound CAS No. 99988-45-1: (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

The compound CAS No. 99988-45-1, also known as (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of thiazolidinones, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a thiazole ring system with a substituted benzylidene group and a mercapto functional group, making it unique in terms of its chemical properties and reactivity.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria and fungi. Researchers have found that the benzylidene moiety plays a critical role in enhancing the compound's ability to disrupt bacterial cell membranes. Additionally, the thiazole ring contributes to the compound's stability and bioavailability, making it a promising candidate for drug development.

In terms of synthesis, the compound is typically prepared through a condensation reaction involving an appropriate thioamide and an aldehyde or ketone derivative. The reaction conditions, such as pH and temperature, are carefully optimized to ensure high yield and purity. The presence of the ethoxy group in the benzylidene substituent not only enhances solubility but also improves the compound's pharmacokinetic profile.

One of the most exciting developments involving this compound is its application in cancer therapy. Preclinical studies have demonstrated that (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to induce apoptosis in cancer cells through mitochondrial dysfunction and activation of caspase pathways.

Furthermore, the compound has shown potential in anti-inflammatory applications. Its ability to inhibit cyclooxygenase (COX) enzymes suggests that it could be developed into a novel class of nonsteroidal anti-inflammatory drugs (NSAIDs). Unlike traditional NSAIDs, this compound does not cause significant gastrointestinal side effects, making it a safer alternative for long-term use.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This makes it an eco-friendly option for use in agricultural and pharmaceutical formulations.

In conclusion, CAS No. 99988-45-1, or (5E)-5-(3-Ethoxy-2-hydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one, is a versatile compound with significant potential in multiple fields. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a key player in modern drug discovery and material science.